2-{[4-(3-methoxyphenyl)-1-piperazinyl]carbonyl}-1-methyl-1H-indole

• IUPAC Name: [4-(3-methoxyphenyl)piperazin-1-yl]-(1-methylindol-2-yl)methanone
• InChI: InChI=1S/C21H23N3O2/c1-22-19-9-4-3-6-16(19)14-20(22)21(25)24-12-10-23(11-13-24)17-7-5-8-18(15-17)26-2/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: GYJGPUCZQKHHJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C(=O)N3CCN(CC3)C4=CC(=CC=C4)OC
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

2-{[4-(3-methoxyphenyl)-1-piperazinyl]carbonyl}-1-methyl-1H-indole, commonly known as MIPT, is a synthetic compound that belongs to the class of tryptamines. It was first synthesized in the 1960s by Alexander Shulgin, a renowned chemist and pharmacologist. MIPT has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

MIPT acts as a partial agonist at the 5-HT2A receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a range of effects on the central nervous system, including changes in perception, mood, and cognition.
Biochemical and Physiological Effects
MIPT has been shown to produce a range of effects on the central nervous system, including alterations in perception, mood, and cognition. It has also been found to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using MIPT in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of serotonin in the brain. However, one limitation is that its effects on the central nervous system are not well understood, and more research is needed to fully understand its potential applications.

Future Directions

There are several potential future directions for research on MIPT, including:
- Studying its effects on other serotonin receptors, such as the 5-HT1A receptor, to better understand its mechanism of action.
- Investigating its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety.
- Developing new analogs of MIPT with improved affinity and selectivity for specific serotonin receptors.
- Studying the long-term effects of MIPT on the central nervous system, particularly with regards to its potential for abuse and addiction.

Synthesis Methods

The synthesis of MIPT involves several steps, starting with the reaction of 3-methoxyphenylhydrazine with ethyl acetoacetate to form the intermediate product, 3-methoxyphenyl-1,3-dioxobutane. This intermediate is then reacted with piperazine to form the final product, MIPT.

Scientific Research Applications

MIPT has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A receptor. This makes it a useful tool for studying the role of serotonin in the brain and its effects on behavior.